Cas no 923151-87-5 (8-{2-(2,5-dimethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{2-(2,5-dimethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923151-87-5
• MF: C₂₀H₂₄N₆O₄
• MW: 412.442363739014
• CID: 5427218
• Update Time: 2025-05-19

8-{2-(2,5-dimethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(2,5-dimethoxyanilino)ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 8-{2-(2,5-dimethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H24N6O4/c1-11-12(2)26-16-17(24(3)20(28)23-18(16)27)22-19(26)25(11)9-8-21-14-10-13(29-4)6-7-15(14)30-5/h6-7,10,21H,8-9H2,1-5H3,(H,23,27,28)
• InChI Key： NEEJPJCJVDKQDZ-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCNC3=CC(OC)=CC=C3OC)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-{2-(2,5-dimethoxyphenyl)aminoethyl}-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 923151-87-5: 8-{2-(2,5-Dimethoxyphenyl)Aminoethyl}-1,6,7-Trimethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione

The compound with CAS No. 923151-87-5 is a highly specialized organic molecule known as 8-{2-(2,5-dimethoxyphenyl)aminoethyl}-1,6,7-trimethyl-imidazo[1,2-g]purine-2,4-dione. This molecule belongs to the class of purine derivatives and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity.

The molecular structure of this compound is characterized by a purine ring system fused with an imidazole ring (imidazo[1,2-g]purine), which is further substituted with a 8-{aminoethyl group} moiety at the 8-position. The aminoethyl group is connected to a dimethoxyphenyl ring via an amine linkage. Additionally, the molecule bears three methyl groups at positions 1, 6, and 7 of the purine ring system. These substituents contribute to the molecule's hydrophobicity and may play a role in its interactions with biological targets.

The synthesis of this compound involves a multi-step process that typically includes the formation of the imidazo[1,2-g]purine core followed by substitution reactions to introduce the aminoethyl and dimethoxyphenyl groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis pathway for higher yields and better purity.

In terms of biological activity, this compound has been studied for its potential as a kinase inhibitor or modulator of other enzyme activities. The presence of the dimethoxyphenyl group suggests that it may exhibit some degree of selectivity towards certain protein targets due to its ability to engage in π–π interactions or hydrogen bonding. Furthermore, the methyl groups on the purine ring could enhance membrane permeability and bioavailability.

Recent research has focused on evaluating the compound's efficacy in cellular models relevant to cancer and neurodegenerative diseases. Initial findings indicate that it may possess anti-proliferative activity against certain cancer cell lines while showing minimal toxicity to normal cells. These results underscore its potential as a lead compound for drug development.

The structural uniqueness of CAS No. 923151-87-5 makes it an interesting candidate for further exploration in medicinal chemistry programs targeting specific therapeutic areas such as oncology or neurology. Its chemical stability and solubility properties are also being investigated to assess its suitability for formulation into drug delivery systems.

In conclusion,CAS No. 923151-87-5 represents an intriguing example of how structural modifications can influence biological activity in purine-based compounds. With ongoing research efforts aimed at understanding its mechanism of action and optimizing its pharmacokinetic properties,this compound holds promise for future therapeutic applications.